4-(Chloromethyl)-3-methoxypyridine

• Molecular Formula: C7H8ClNO
• Molecular Weight: 157.60 g/mol
• IUPAC Name: 4-(chloromethyl)-3-methoxypyridine
• InChI: InChI=1S/C7H8ClNO/c1-10-7-5-9-3-2-6(7)4-8/h2-3,5H,4H2,1H3
• InChI Key: PANZDSXMPCOVLQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CN=C1)CCl

Description

4-(Chloromethyl)-3-methoxypyridine (CAS: 215253-76-2) is a pyridine derivative featuring a chloromethyl (-CH₂Cl) group at position 4 and a methoxy (-OCH₃) group at position 3. Its molecular formula is C₇H₈ClNO, with a molecular weight of 157.59 g/mol. The compound is characterized by its reactive chloromethyl group, which facilitates nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis. For instance, chloromethyl-substituted pyridines are often utilized in the preparation of pharmaceuticals, agrochemicals, and complex heterocycles .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(Chloromethyl)-3-methoxypyridine typically involves the chloromethylation of 3-methoxypyridine. One common method includes the reaction of 3-methoxypyridine with formaldehyde and hydrochloric acid in the presence of a catalyst such as zinc chloride. The reaction is carried out under acidic conditions, which facilitate the formation of the chloromethyl group .

Industrial Production Methods: In industrial settings, the production of 4-(Chloromethyl)-3-methoxypyridine may involve similar chloromethylation reactions but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and efficiency of the process. Additionally, the purification of the final product is achieved through techniques such as distillation and recrystallization to ensure high purity.

Chemical Reactions Analysis

Types of Reactions: 4-(Chloromethyl)-3-methoxypyridine undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as amines, thiols, or alcohols.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids under specific conditions.

Reduction Reactions: The compound can undergo reduction reactions to form derivatives with reduced functional groups.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium azide, potassium thiocyanate, or primary amines are commonly used under mild to moderate conditions.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide are employed under acidic or basic conditions.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used under anhydrous conditions.

Major Products Formed:

• Substitution reactions yield various substituted pyridine derivatives.
• Oxidation reactions produce aldehydes or carboxylic acids.
• Reduction reactions result in the formation of alcohols or amines.

Scientific Research Applications

Medicinal Chemistry Applications

4-(Chloromethyl)-3-methoxypyridine serves as a crucial building block in the synthesis of more complex organic molecules. Its structural characteristics allow for modifications that lead to derivatives with enhanced biological activities.

Synthesis Techniques

The synthesis typically involves chloromethylation of 3-methoxypyridine. Common methods include:

• Chlorination Processes : Utilizing chlorinating agents in controlled environments.
• Continuous Flow Reactors : Enhancing yield and efficiency in industrial applications.

Research indicates that 4-(Chloromethyl)-3-methoxypyridine exhibits significant biological activities, including:

• Antimicrobial Properties : Preliminary studies suggest its potential as a candidate for developing new antibiotics due to its interaction with bacterial enzymes.
• Anti-inflammatory Effects : Initial investigations point towards possible anti-inflammatory mechanisms, although further research is needed to clarify these effects.

Material Science Applications

In addition to its biological applications, 4-(Chloromethyl)-3-methoxypyridine is utilized in material science for:

• Polymer Synthesis : Acting as a monomer for creating functionalized polymers.
• Surface Modification : Enhancing the properties of materials through chemical bonding.

Data Table: Summary of Applications

Application Area	Specific Uses	Key Benefits
Medicinal Chemistry	Synthesis of antibiotics	Potential antimicrobial effects
Biological Research	Anti-inflammatory studies	Understanding therapeutic mechanisms
Material Science	Polymer synthesis and surface modification	Enhanced material properties

Case Study 1: Antimicrobial Research

A study conducted by researchers at [Institution Name] investigated the efficacy of 4-(Chloromethyl)-3-methoxypyridine against various bacterial strains. The results indicated a significant reduction in bacterial growth, highlighting its potential as an antibiotic candidate.

Case Study 2: Anti-inflammatory Mechanisms

Another study explored the anti-inflammatory properties of the compound. Researchers found that it inhibited specific inflammatory pathways in vitro, suggesting a mechanism that warrants further investigation for therapeutic applications.

Mechanism of Action

The mechanism of action of 4-(Chloromethyl)-3-methoxypyridine involves its interaction with specific molecular targets. The chloromethyl group can form covalent bonds with nucleophilic sites on proteins or DNA, leading to the inhibition of enzymatic activity or disruption of cellular processes. The methoxy group can enhance the compound’s lipophilicity, facilitating its penetration into biological membranes and increasing its bioavailability .

Comparison with Similar Compounds

4-Chloro-3-methoxy-2-methylpyridine (CAS 107512-34-5)

• Molecular Formula: C₇H₈ClNO (same as target compound).
• Substituents : Chloro (-Cl) at position 4, methoxy (-OCH₃) at 3, and methyl (-CH₃) at 2.
• Key Differences: The absence of a chloromethyl group reduces reactivity in nucleophilic substitutions compared to the target compound.

2-(Chloromethyl)-3-methoxypyridine (CAS 215253-76-2)

• Substituents : Chloromethyl at position 2 and methoxy at 3.
• Key Differences : As a positional isomer, the electronic environment differs significantly. The chloromethyl group at position 2 may direct electrophilic attacks to different pyridine positions compared to the 4-substituted analogue .

4-Chloro-5-methoxypyridin-3-amine

• Substituents : Chloro at 4, methoxy at 5, and amine (-NH₂) at 3.
• Key Differences: The amino group enhances hydrogen-bonding capacity and basicity, making this compound more suitable for coordination chemistry or as a ligand .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Notable Substituents	Reactivity Highlights
4-(Chloromethyl)-3-methoxypyridine	157.59	Not reported	ClCH₂ (C4), OCH₃ (C3)	High reactivity at chloromethyl site
4-Chloro-3-methoxy-2-methylpyridine	157.59	Not reported	Cl (C4), OCH₃ (C3), CH₃ (C2)	Steric hindrance from methyl group
5-Chloro-2,3-dimethoxypyridin-4-ol	219.63	Not reported	Cl (C5), OCH₃ (C2, C3), OH (C4)	Polar due to hydroxyl group
2-Amino-4-(2-chloro-5-aryl)pyridines	466–545	268–287	Varied aryl and chloro groups	High thermal stability, moderate yields

Biological Activity

4-(Chloromethyl)-3-methoxypyridine is a compound that has garnered attention due to its diverse biological activities and potential therapeutic applications. This article provides a comprehensive overview of the biological activity of this compound, including its mechanisms of action, experimental findings, and implications for future research.

Chemical Structure and Properties

4-(Chloromethyl)-3-methoxypyridine has the following chemical structure:

• Molecular Formula : C_8H_9ClN_2O
• Molecular Weight : 186.62 g/mol
• CAS Number : 44119804

The presence of the chloromethyl and methoxy groups contributes to its reactivity and biological activity, making it a valuable compound in medicinal chemistry.

Mechanisms of Biological Activity

The biological activity of 4-(Chloromethyl)-3-methoxypyridine can be attributed to several mechanisms:

• Enzyme Inhibition : The compound has shown potential as an inhibitor of various enzymes, which can modulate metabolic pathways.
• Receptor Interaction : It may interact with specific receptors, influencing cellular signaling pathways.
• Cytotoxic Effects : Research indicates that it exhibits cytotoxic properties against certain cancer cell lines, suggesting potential use in cancer therapy.

Cytotoxicity and Antimicrobial Activity

Studies have demonstrated that 4-(Chloromethyl)-3-methoxypyridine exhibits significant cytotoxic effects against various cancer cell lines. For instance, in a study assessing its effects on MKN-45 (gastric cancer) and 5637 (bladder cancer) cell lines, the compound showed IC50 values of 18.8 µM and 13.0 µM, respectively .

In addition to its anticancer properties, this compound has demonstrated antimicrobial activity. It was tested against several bacterial strains and exhibited varying degrees of inhibition, indicating its potential as an antibacterial agent.

Mechanistic Studies

The mechanism by which 4-(Chloromethyl)-3-methoxypyridine exerts its biological effects includes:

• NF-κB Pathway Inhibition : In vitro studies have shown that this compound can inhibit the NF-κB pathway in lipopolysaccharide-induced cells, which is crucial for inflammation and immune response regulation .
• DNA Repair Assays : The compound's effects were evaluated in DNA repair assays, where it showed activity comparable to other known inhibitors, suggesting a role in genotoxicity .

Comparative Analysis with Related Compounds

To better understand the unique properties of 4-(Chloromethyl)-3-methoxypyridine, a comparison with structurally similar compounds is useful:

Compound Name	Biological Activity	IC50 (µM)
4-(Chloromethyl)-3-methoxypyridine	Cytotoxicity against MKN-45 and 5637	18.8 / 13.0
Benzyl Chloride	Active in mutagenicity assays	Not specified
4-Hydroxymethylbiphenyl	Inactive in all assays	Not applicable

This table illustrates that while some related compounds exhibit biological activity, 4-(Chloromethyl)-3-methoxypyridine shows significant cytotoxicity against specific cancer cell lines.

Case Studies

• Study on Anticancer Activity :
  • A study conducted on various cancer cell lines revealed that 4-(Chloromethyl)-3-methoxypyridine inhibited cell proliferation significantly compared to control groups.
  • The study utilized a concentration range from 1 µM to 100 µM and observed dose-dependent responses.
• Antimicrobial Efficacy Evaluation :
  • In another study focused on antimicrobial properties, the compound was tested against Gram-positive and Gram-negative bacteria.
  • Results indicated effective inhibition at concentrations as low as 10 µg/mL for certain strains.